Cas no 2202197-81-5 (N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide)

• Product Name: N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide
• CAS No: 2202197-81-5
• MF: C₁₆H₂₇N₃O₃
• MW: 309.40388417244
• CID: 5410957
• PubChem ID: 145897072
• Update Time: 2025-05-20

N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2202197-81-5
• EN300-26574449
• N-{3-[3-(2,2-dimethylpropanamido)piperidin-1-yl]-3-oxopropyl}prop-2-enamide
• Z1479231312
• 2,2-Dimethyl-N-[1-[3-(prop-2-enoylamino)propanoyl]piperidin-3-yl]propanamide
• N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide

• Inchi： 1S/C16H27N3O3/c1-5-13(20)17-9-8-14(21)19-10-6-7-12(11-19)18-15(22)16(2,3)4/h5,12H,1,6-11H2,2-4H3,(H,17,20)(H,18,22)
• InChI Key： BVLVNMWMWGJVFY-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CCCC(NC(=O)C(C)(C)C)C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 309.20524173g/mol
• Monoisotopic Mass: 309.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.3±50.0 °C(Predicted)
• pka: 14.58±0.46(Predicted)

Additional information on N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide

Professional Introduction to N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide (CAS No. 2202197-81-5)

N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide (CAS No. 2202197-81-5) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The detailed chemical structure of this compound includes a piperidine ring, an amide functional group, and a propenyl side chain, all of which contribute to its distinct pharmacological properties.

The synthesis and characterization of N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide have been subjects of extensive research in recent years. The presence of the 2,2-Dimethyl-1-oxopropyl group in the molecule imparts specific steric and electronic properties that are crucial for its biological activity. This group is known to influence the binding affinity and selectivity of the compound towards various biological targets.

In the realm of drug discovery, the structural motif of N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide has been explored for its potential in modulating enzyme activity and receptor interactions. Recent studies have highlighted its role as a promising scaffold for developing novel therapeutic agents. The amide bond in the molecule is particularly noteworthy, as it serves as a key pharmacophore that can interact with biological targets in a highly specific manner.

The pharmacological profile of N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide has been investigated in various preclinical models. Research indicates that this compound exhibits significant potential in inhibiting certain key enzymes involved in inflammatory pathways. The propenyl side chain, in particular, has been found to enhance the compound's solubility and bioavailability, making it a favorable candidate for further development.

One of the most compelling aspects of N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide is its ability to interact with multiple targets simultaneously. This polypharmacological activity is highly desirable in modern drug design, as it can lead to synergistic effects that enhance therapeutic outcomes. The compound's interaction with both protein and nucleic acid targets has been studied extensively, providing insights into its mechanisms of action.

The synthetic route to N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the process and produce larger quantities of the compound for further studies. These advancements have been crucial in facilitating preclinical trials and eventual clinical development.

In conclusion, N-[3-[3-[(2,2-Dimethyl-1-oxopropyl)amino]-1-piperidinyl]-3-oxopropyl]-2-propenamide (CAS No. 2202197-81-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.